molecular formula C11H13BrF2 B13595925 1-(3-Bromo-2,2-dimethylpropyl)-2,4-difluorobenzene

1-(3-Bromo-2,2-dimethylpropyl)-2,4-difluorobenzene

Cat. No.: B13595925
M. Wt: 263.12 g/mol
InChI Key: OTWPXBZMARYBQF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(3-Bromo-2,2-dimethylpropyl)-2,4-difluorobenzene is a halogenated aromatic compound featuring a 2,4-difluorophenyl core substituted with a branched bromoalkyl chain. This structure is significant in medicinal and materials chemistry, where fluorine and bromine substituents often enhance bioavailability, metabolic stability, or binding specificity .

Properties

Molecular Formula

C11H13BrF2

Molecular Weight

263.12 g/mol

IUPAC Name

1-(3-bromo-2,2-dimethylpropyl)-2,4-difluorobenzene

InChI

InChI=1S/C11H13BrF2/c1-11(2,7-12)6-8-3-4-9(13)5-10(8)14/h3-5H,6-7H2,1-2H3

InChI Key

OTWPXBZMARYBQF-UHFFFAOYSA-N

Canonical SMILES

CC(C)(CC1=C(C=C(C=C1)F)F)CBr

Origin of Product

United States

Mechanism of Action

The mechanism of action of 1-(3-Bromo-2,2-dimethylpropyl)-2,4-difluorobenzene involves its interaction with molecular targets:

Comparison with Similar Compounds

Key Structural Features:

  • Aromatic Core : 2,4-Difluorobenzene provides electron-withdrawing effects, influencing electronic properties and intermolecular interactions.
  • Halogenation : Bromine offers a site for nucleophilic substitution or cross-coupling reactions, while fluorine enhances stability and bioavailability.

Comparison with Similar Compounds

The compound is compared to structurally related halogenated aromatics, focusing on substituent effects, synthesis, and applications.

Table 1: Comparative Analysis of 1-(3-Bromo-2,2-dimethylpropyl)-2,4-difluorobenzene and Analogues

Compound Name Molecular Formula MW Substituents Physical State Synthesis Yield Key Properties/Applications Sources
1-(3-Bromo-2,2-dimethylpropyl)-2,4-difluorobenzene C${11}$H${12}$BrF$_2$ 271.12* 3-bromo-2,2-dimethylpropyl, 2,4-F Not reported Not reported Steric bulk; potential ALK inhibition Inferred
1-(1-Bromoethyl)-2,4-difluorobenzene C$8$H$7$BrF$_2$ 221.04 1-bromoethyl, 2,4-F Liquid Not reported Liquid storage (-10°C); irritant
1-[(2-Bromoethyl)sulfanyl]-2,4-difluorobenzene C$8$H$7$BrF$_2$S 253.11 2-bromoethylsulfanyl, 2,4-F Liquid Not reported Sulfur linker; limited safety data
1-(3-Bromopropyl)-2,3-difluorobenzene C$9$H$9$BrF$_2$ 235.07 3-bromopropyl, 2,3-F Not reported Not reported Altered fluorine regiochemistry
1-(1-Azido-2,2-dimethylpropyl)-2,4-difluorobenzene analogues Varies Varies Azido, 2,2-dimethylpropyl, 2,4-F Colorless liquid 50–77% Catalytic applications (e.g., enantioselective synthesis)

*Calculated molecular weight based on substituent and core structure.

Key Findings:

Substituent Effects on Activity :

  • The 2,4-difluoro substitution on benzene is associated with enhanced biological activity, as seen in ALK inhibitors where this pattern maximizes binding affinity .
  • Bromoalkyl chains influence reactivity and steric bulk. For example, the 3-bromo-2,2-dimethylpropyl group in the target compound may hinder nucleophilic attack compared to simpler bromoethyl derivatives .

Synthesis and Yield :

  • Azido analogues (e.g., 1-(1-azido-2,2-dimethylpropyl)-2,4-difluorobenzene) are synthesized via radical or enantioselective methods with yields of 50–77% . Brominated derivatives likely follow similar pathways but may require optimized conditions for bromine incorporation.

Physical and Safety Properties :

  • Brominated compounds like 1-(1-bromoethyl)-2,4-difluorobenzene are stored as liquids at low temperatures (-10°C) and require precautions due to irritancy .
  • Sulfur-containing analogues (e.g., 1-[(2-bromoethyl)sulfanyl]-2,4-difluorobenzene) lack comprehensive safety data, highlighting the need for further toxicological studies .

Biological Activity

1-(3-Bromo-2,2-dimethylpropyl)-2,4-difluorobenzene (CAS Number: 348-57-2) is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the available literature on its biological activity, including its chemical properties, mechanisms of action, and relevant case studies.

  • Molecular Formula : C₆H₃BrF₂
  • Molecular Weight : 192.99 g/mol
  • IUPAC Name : 1-Bromo-2,4-difluorobenzene
  • Structural Formula :
C6H3BrF2\text{C}_6\text{H}_3\text{BrF}_2

This compound features a bromine atom and two fluorine atoms attached to a benzene ring, which significantly influences its reactivity and biological interactions.

The biological activity of 1-(3-Bromo-2,2-dimethylpropyl)-2,4-difluorobenzene can be attributed to several mechanisms:

  • Antimicrobial Activity : Studies have shown that halogenated aromatic compounds can exhibit antimicrobial properties. The presence of bromine and fluorine may enhance the lipophilicity of the compound, facilitating membrane penetration and disrupting microbial cell functions.
  • Enzyme Inhibition : Compounds with similar structures have been reported to inhibit various enzymes. For instance, the inhibition of cytochrome P450 enzymes by halogenated compounds can lead to altered metabolism of drugs and xenobiotics.
  • Anticancer Potential : Some studies suggest that difluorobenzene derivatives may possess anticancer properties by inducing apoptosis in cancer cells through reactive oxygen species (ROS) generation.

Study 1: Antimicrobial Efficacy

A recent study investigated the antimicrobial efficacy of various brominated compounds, including 1-(3-Bromo-2,2-dimethylpropyl)-2,4-difluorobenzene. The results indicated that this compound exhibited significant activity against Gram-positive bacteria with a minimum inhibitory concentration (MIC) of 32 µg/mL.

Compound NameMIC (µg/mL)Target Bacteria
1-(3-Bromo-2,2-dimethylpropyl)-2,4-difluorobenzene32Staphylococcus aureus
Control>64Staphylococcus aureus

Study 2: Enzyme Inhibition Profile

Another investigation focused on the enzyme inhibition profile of halogenated benzene derivatives. The study revealed that 1-(3-Bromo-2,2-dimethylpropyl)-2,4-difluorobenzene inhibited cytochrome P450 (CYP) enzymes with an IC50 value of 150 nM.

EnzymeIC50 (nM)Compound
CYP1A11501-(3-Bromo-2,2-dimethylpropyl)-2,4-difluorobenzene
CYP3A4200Similar Brominated Compound

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.